molecular formula C11H15ClFNO3 B5121310 3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid hydrochloride

3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid hydrochloride

Cat. No. B5121310
M. Wt: 263.69 g/mol
InChI Key: UMOPCLMKLZVTMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid hydrochloride, commonly known as DFPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. DFPP is a derivative of the neurotransmitter gamma-aminobutyric acid (GABA) and has been shown to have significant effects on GABA receptors in the brain.

Mechanism of Action

DFPP acts as a positive allosteric modulator of 3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid hydrochloride receptors, which means that it enhances the effects of this compound by binding to a site on the receptor that is distinct from the this compound binding site. This results in an increase in the potency and efficacy of this compound, leading to an overall increase in inhibitory neurotransmission in the brain. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and sedatives.
Biochemical and Physiological Effects:
DFPP has been shown to have significant effects on the central nervous system. It enhances the effects of this compound, leading to an increase in inhibitory neurotransmission in the brain. This results in a decrease in neuronal excitability and an overall decrease in anxiety and stress. DFPP has also been shown to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

DFPP has several advantages for use in lab experiments. It is a potent and selective 3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid hydrochloride receptor agonist, which means that it can be used to study the effects of this compound on the brain. It is also relatively stable and easy to synthesize, making it a cost-effective compound for research. However, DFPP has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on DFPP. One area of interest is the development of DFPP analogs with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of interest is the investigation of the effects of DFPP on specific 3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid hydrochloride receptor subtypes, which could lead to the development of more selective drugs for the treatment of neurological disorders. Additionally, further research is needed to determine the long-term effects of DFPP on the brain and to investigate its potential for the treatment of other disorders, such as schizophrenia and addiction.

Synthesis Methods

The synthesis of DFPP involves the reaction of 4-fluorophenol with 3-dimethylaminopropyl magnesium chloride, followed by reaction with ethyl chloroformate to yield the desired product. The reaction is carried out under anhydrous conditions, and the product is purified by recrystallization from ethanol.

Scientific Research Applications

DFPP has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have significant effects on 3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid hydrochloride receptors, which are involved in the regulation of anxiety, sleep, and epilepsy. DFPP has been found to be a potent this compound receptor agonist, which means that it enhances the effects of this compound in the brain. This makes it a potential candidate for the treatment of various neurological disorders, including anxiety, depression, and epilepsy.

properties

IUPAC Name

3-(dimethylamino)-2-(4-fluorophenoxy)propanoic acid;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14FNO3.ClH/c1-13(2)7-10(11(14)15)16-9-5-3-8(12)4-6-9;/h3-6,10H,7H2,1-2H3,(H,14,15);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UMOPCLMKLZVTMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC(C(=O)O)OC1=CC=C(C=C1)F.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15ClFNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.